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Compound of Interest

Compound Name: 4-methylpent-1-en-3-one

Cat. No.: B154558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 4-methylpent-1-en-3-one,

also known as isopropyl vinyl ketone. It covers the synthesis, chemical properties, and potential

biological activities of this α,β-unsaturated ketone. This document is intended for researchers,

scientists, and professionals in drug development who are interested in the chemistry and

potential applications of this compound.

Chemical and Physical Properties
4-Methylpent-1-en-3-one is a volatile organic compound with the molecular formula C₆H₁₀O.

[1] As an α,β-unsaturated ketone, its chemical reactivity is largely defined by the electrophilic

nature of the carbon-carbon double bond and the carbonyl group.[2]

Table 1: Physical and Chemical Properties of 4-Methylpent-1-en-3-one
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Property Value Source

IUPAC Name 4-methylpent-1-en-3-one [1]

Synonyms
Isopropyl vinyl ketone, 1-

Penten-3-one, 4-methyl-
[1][3]

CAS Number 1606-47-9 [1]

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

Appearance Not specified in literature

Boiling Point Not specified in literature

Melting Point Not specified in literature

Density Not specified in literature

Solubility
Estimated water solubility:

8885 mg/L @ 25 °C
[3]

Kovats Retention Index
Standard non-polar: 830,

Standard polar: 1093
[1]

Synthesis of 4-Methylpent-1-en-3-one
The synthesis of 4-methylpent-1-en-3-one can be achieved through a two-step process

involving a Friedel-Crafts acylation followed by dehydrohalogenation. This method is a common

strategy for the preparation of vinyl ketones.

Experimental Protocol: Synthesis of 4-Methylpent-1-en-
3-one
This protocol is a proposed synthetic route based on established methodologies for Friedel-

Crafts acylation and dehydrohalogenation reactions.

Step 1: Friedel-Crafts Acylation of Ethylene with Isobutyryl Chloride
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This step involves the reaction of isobutyryl chloride with ethylene in the presence of a Lewis

acid catalyst, such as aluminum chloride, to form 1-chloro-4-methylpentan-3-one.

Materials:

Isobutyryl chloride

Ethylene gas

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (CH₂Cl₂)

Ice

Concentrated hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas

inlet tube, and a dropping funnel, suspend anhydrous aluminum chloride in anhydrous

dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension in an ice bath.

Bubble ethylene gas through the stirred suspension.

Slowly add isobutyryl chloride dropwise from the dropping funnel to the reaction mixture.

Maintain the temperature below 10 °C during the addition.

After the addition is complete, continue stirring the mixture at 0-5 °C for 1-2 hours.

Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated

hydrochloric acid with vigorous stirring.
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Separate the organic layer. Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain crude 1-chloro-4-methylpentan-3-one.

Step 2: Dehydrohalogenation of 1-Chloro-4-methylpentan-3-one

The crude 1-chloro-4-methylpentan-3-one is then treated with a base to eliminate hydrogen

chloride and form the desired product, 4-methylpent-1-en-3-one.

Materials:

Crude 1-chloro-4-methylpentan-3-one

Triethylamine (Et₃N) or other suitable non-nucleophilic base

Anhydrous diethyl ether or dichloromethane

Saturated ammonium chloride solution (NH₄Cl)

Procedure:

Dissolve the crude 1-chloro-4-methylpentan-3-one in a suitable anhydrous solvent such as

diethyl ether or dichloromethane in a round-bottom flask equipped with a magnetic stirrer

and a reflux condenser.

Add triethylamine to the solution.

Stir the reaction mixture at room temperature or gently reflux for several hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture and wash with water and saturated

ammonium chloride solution to remove the triethylammonium chloride salt and excess

base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b154558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by fractional distillation to obtain pure 4-methylpent-1-en-3-one.

Diagram 1: Synthesis of 4-Methylpent-1-en-3-one

Isobutyryl Chloride

1-Chloro-4-methylpentan-3-one

AlCl3, CH2Cl2

Ethylene

4-Methylpent-1-en-3-oneEt3N

Click to download full resolution via product page

Caption: Synthetic route to 4-methylpent-1-en-3-one.

Spectroscopic Characterization
While a complete set of experimentally determined spectra for 4-methylpent-1-en-3-one is not

readily available in the public domain, the following table summarizes the expected and

reported spectroscopic data.

Table 2: Spectroscopic Data for 4-Methylpent-1-en-3-one
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Technique Expected/Reported Data Source

¹H NMR

Predicted: Signals for vinyl

protons (~5.8-6.5 ppm),

methine proton of the isopropyl

group (~2.8-3.2 ppm, septet),

and methyl protons of the

isopropyl group (~1.1 ppm,

doublet).

¹³C NMR

Predicted: Signals for carbonyl

carbon (~190-200 ppm), vinyl

carbons (~125-140 ppm),

methine carbon of the

isopropyl group, and methyl

carbons of the isopropyl group.

IR

Predicted: Characteristic peaks

for C=O stretch (~1680 cm⁻¹),

C=C stretch (~1620 cm⁻¹), and

vinylic C-H stretches (~3010-

3095 cm⁻¹).

Mass Spec (GC-MS)
Major fragments observed at

m/z = 55, 43, 27.
[1]

Biological Activity and Potential Signaling Pathways
Specific biological activity data for 4-methylpent-1-en-3-one is limited in the scientific

literature. However, as an α,β-unsaturated ketone, it belongs to a class of compounds known to

exhibit various biological effects, often attributed to their reactivity as Michael acceptors.[4][5]

Michael Addition and Covalent Modification
The electrophilic β-carbon of the enone system in 4-methylpent-1-en-3-one is susceptible to

nucleophilic attack by biological macromolecules, such as proteins and peptides containing

cysteine residues (thiol groups).[4][5] This covalent modification can lead to the inhibition of

enzyme activity or disruption of protein function.
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Diagram 2: Michael Addition of a Thiol to 4-Methylpent-1-en-3-one
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Caption: Covalent modification via Michael addition.

Predicted Biological Effects and Signaling Pathway
Involvement
Given the reactivity of α,β-unsaturated ketones, it is plausible that 4-methylpent-1-en-3-one
could interact with various cellular signaling pathways. For instance, methyl vinyl ketone, a

structurally related compound, has been shown to disrupt neuronal survival and inhibit the

PI3K/Akt signaling pathway.[6][7][8] The PI3K/Akt pathway is a critical regulator of cell growth,

proliferation, and survival. Inhibition of this pathway can lead to apoptosis (programmed cell

death).

The proposed mechanism involves the covalent modification of key signaling proteins within

this pathway, such as PI3K itself, thereby inhibiting their function.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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